Cas no 1638771-52-4 (3-cbz-6-oxo-3-azabicyclo[3.2.0]heptane)

• Product Name: 3-cbz-6-oxo-3-azabicyclo[3.2.0]heptane
• CAS No: 1638771-52-4
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 4612313
• PubChem ID: 118997388
• Update Time: 2025-06-09

3-cbz-6-oxo-3-azabicyclo[3.2.0]heptane Chemical and Physical Properties

Names and Identifiers

• 3-CBZ-6-OXO-3-AZABICYCLO[3.2.0]HEPTANE
• 3-CBZ-6-0X0-3- AZABICYCLO[3. 2. 0]HEPTANE
• P12651
• Benzyl6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate
• 1638771-52-4
• SB11762
• DTXSID301148696
• Benzyl 6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate
• CS-0055571
• 3-Azabicyclo[3.2.0]heptane-3-carboxylic acid, 6-oxo-, phenylmethyl ester
• 3-cbz-6-oxo-3-azabicyclo[3.2.0]heptane

• Inchi： 1S/C14H15NO3/c16-13-6-11-7-15(8-12(11)13)14(17)18-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2
• InChI Key： MOBSPFZKVPTLGN-UHFFFAOYSA-N
• SMILES： C12C(C(=O)C1)CN(C(OCC1=CC=CC=C1)=O)C2

Computed Properties

• Exact Mass: 245.10519334g/mol
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-cbz-6-oxo-3-azabicyclo[3.2.0]heptane

Introduction to 3-Cbz-6-Oxo-3-Azabicyclo[3.2.0]Heptane (CAS No. 1638771-52-4)

3-Cbz-6-Oxo-3-Azabicyclo[3.2.0]heptane (CAS No. 1638771-52-4) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications in drug development. This compound belongs to the class of azabicyclic compounds, which are characterized by their nitrogen-containing bicyclic ring systems. The presence of the carbobenzyloxy (Cbz) group and the oxo functionality imparts specific reactivity and stability, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 3-Cbz-6-Oxo-3-Azabicyclo[3.2.0]heptane is particularly noteworthy for its rigidity and conformational constraints, which can influence its biological activity and interactions with biological targets. The Cbz group, a common protecting group in organic synthesis, can be selectively removed under mild conditions, allowing for further functionalization and derivatization of the molecule. This versatility makes it an attractive candidate for the development of novel therapeutic agents.

In recent years, there has been a growing interest in the use of azabicyclic compounds as scaffolds for drug discovery. Research has shown that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of azabicyclic compounds as inhibitors of protein-protein interactions (PPIs), which are critical in many disease pathways.

3-Cbz-6-Oxo-3-Azabicyclo[3.2.0]heptane has been explored as a lead compound in the development of PPI inhibitors due to its ability to mimic key structural features found in natural ligands. The rigid structure and specific functional groups allow it to form stable complexes with target proteins, thereby modulating their activity. This property is particularly valuable in the design of drugs targeting complex diseases such as cancer and neurodegenerative disorders.

The synthesis of 3-Cbz-6-Oxo-3-Azabicyclo[3.2.0]heptane typically involves multistep procedures that include ring formation, functional group introduction, and protection/deprotection steps. One common synthetic route involves the condensation of an appropriate ketone with an amine followed by cyclization to form the azabicyclic core. The Cbz group is then introduced to protect the nitrogen atom during subsequent reactions.

The stability and reactivity of 3-Cbz-6-Oxo-3-Azabicyclo[3.2.0]heptane have been extensively studied using various spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its conformational behavior and reaction mechanisms, which are crucial for optimizing synthetic protocols and understanding its biological activity.

In addition to its potential as a therapeutic agent, 3-Cbz-6-Oxo-3-Azabicyclo[3.2.0]heptane has also found applications in materials science and catalysis. Its unique electronic properties make it suitable for use as a ligand in transition metal-catalyzed reactions, where it can enhance catalyst stability and selectivity.

The future prospects for 3-Cbz-6-Oxo-3-Azabicyclo[3.2.0]heptane are promising, with ongoing research aimed at expanding its utility in both medicinal chemistry and materials science. As new synthetic methods are developed and more detailed studies on its biological activity are conducted, this compound is likely to play an increasingly important role in various scientific disciplines.

In conclusion, 3-Cbz-6-Oxo-3-Azabicyclo[3.2.0]heptane (CAS No. 1638771-52-4) is a versatile compound with significant potential in drug discovery and materials science applications. Its unique structural features and reactivity make it an attractive candidate for further research and development, contributing to advancements in multiple fields.